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Compound of Interest

Compound Name: delta-Truxilline

Cat. No.: B052067 Get Quote

This technical guide provides a comprehensive overview of delta-truxilline, including its

chemical properties, and the analytical methods for its identification and quantification. Given

the limited availability of data for delta-truxilline as a discrete entity, this guide also

encompasses information on the broader family of truxilline isomers.

Introduction to Truxillines
Truxillines are a group of dimeric alkaloids derived from the [2+2] cycloaddition of two cinnamic

acid moieties. They are naturally occurring compounds found as minor alkaloids in the leaves

of the coca plant (Erythroxylum coca). The specific isomeric composition of truxillines in a given

sample of cocaine can serve as a chemical fingerprint, providing insights into the geographic

origin and the manufacturing process of the illicit drug. Research has identified multiple

isomers, with alpha- and beta-truxilline being the most well-characterized.

Physicochemical Properties of Truxilline Isomers
While a specific CAS number for delta-truxilline is not readily available in public chemical

databases, the CAS numbers for the alpha and beta isomers are well-established. All truxilline

isomers share the same molecular formula and have very similar molecular weights.
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Property Value Source

Molecular Formula C₃₈H₄₆N₂O₈ [1][2][3]

Molecular Weight ~658.79 g/mol [2]

CAS Number (alpha-truxilline) 490-17-5

CAS Number (beta-truxilline) 490-15-3 [1][4]

CAS Number (delta-truxilline)
Not available in public

databases

It is important to note that while beta-truxilline is sometimes referred to by the synonym

.DELTA.-ISOATROPYLCOCAINE, analytical studies have identified delta-truxilline as a

distinct isomer.[1]

Isomeric Complexity
A study by Mallette et al. (2014) successfully quantified ten distinct truxilline isomers: alpha-,

beta-, delta-, epsilon-, gamma-, omega, zeta-, peri-, neo-, and epi-truxilline.[5] More recent

research by Portada and Brkljača (2024) has suggested the existence of as many as 15

different truxilline isomers, categorized into two structurally isomeric groups: five truxillates and

ten truxinates.[6] This highlights the chemical complexity of this class of compounds.

Experimental Protocol: Quantification of Truxilline
Isomers
The following protocol is a summary of the methodology developed by Mallette et al. (2014) for

the rapid determination of isomeric truxillines in illicit cocaine samples via capillary gas

chromatography/flame ionization detection (GC/FID).[5]

4.1. Sample Preparation

Internal Standard Addition: A structurally related internal standard, 4',4''-dimethyl-α-truxillic

acid dimethyl ester, is added to the cocaine sample.
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Reduction: The truxilline isomers are directly reduced using lithium aluminum hydride

(LiAlH₄). This step simplifies the subsequent chromatographic analysis.

Acylation: The reduced products are then acylated with heptafluorobutyric anhydride. This

derivatization step enhances the volatility and detectability of the analytes for gas

chromatography.

4.2. Instrumental Analysis

Technique: Capillary Gas Chromatography with Flame Ionization Detection (GC/FID).

Column: A suitable capillary column for the separation of the derivatized isomers.

Quantification: The ten truxilline isomers are quantified relative to the internal standard.

4.3. Method Validation

The method demonstrated a linear response in the range of 0.001 to 1.00 mg/mL, with a lower

detection limit of 0.001 mg/mL.[5]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the analytical workflow for the quantification of

truxilline isomers.
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Caption: Workflow for the analysis of truxilline isomers.

Signaling Pathways and Logical Relationships
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Currently, there is a lack of specific research on the distinct signaling pathways of individual

truxilline isomers, including delta-truxilline. Research has primarily focused on their role as

impurities in cocaine and their utility in forensic analysis. Therefore, a signaling pathway

diagram cannot be provided at this time.

Conclusion
Delta-truxilline is a recognized isomer within the complex family of truxillines. While a specific

CAS number is not readily available, analytical methods exist for its separation and

quantification alongside other isomers. The molecular formula for all truxilline isomers is

C₃₈H₄₆N₂O₈, with a molecular weight of approximately 658.79 g/mol . Further research is

needed to elucidate the specific biological activities and pharmacological properties of each

individual truxilline isomer. The analytical methodologies presented here provide a robust

framework for researchers and drug development professionals working with these

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052067#delta-truxilline-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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